Cas no 884504-87-4 (5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid)

• Product Name: 5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid
• CAS No: 884504-87-4
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD05864576
• CID: 710524
• PubChem ID: 592621
• Update Time: 2025-04-19

5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid
• 5H-Pyrrolo[2,1-c]-1,2,4-triazole-3-carboxylicacid, 6,7-dihydro-
• CHEMBRDG-BB 4002236
• 5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid
• UOWJJYRMEMYUMS-UHFFFAOYSA-N
• 884504-87-4
• AT12356
• EN300-109194
• MFCD05864576
• SCHEMBL15288081
• LS-01624
• FT-0679010
• AKOS005171233
• CS-0271503
• 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid, AldrichCPR
• DTXSID30343836
• 6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylicacid
• ALBB-004330
• STK503112
• DB-031950

• MDL： MFCD05864576
• Inchi： 1S/C6H7N3O2/c10-6(11)5-8-7-4-2-1-3-9(4)5/h1-3H2,(H,10,11)
• InChI Key： UOWJJYRMEMYUMS-UHFFFAOYSA-N
• SMILES： OC(C1=NN=C2CCCN21)=O

Computed Properties

• Exact Mass: 153.05400
• Monoisotopic Mass: 153.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 431.6°C at 760 mmHg
• Flash Point: 214.8°C
• Refractive Index: 1.793
• PSA: 68.01000
• LogP: -0.07750

5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles